Cas no 313245-18-0 (1-(4-fluorophenyl)methyl-2,3-dihydro-1H-indole-2,3-dione)

• Product Name: 1-(4-fluorophenyl)methyl-2,3-dihydro-1H-indole-2,3-dione
• CAS No: 313245-18-0
• MF: C₁₅H₁₀FNO₂
• MW: 255.243807315826
• MDL: MFCD00811694
• CID: 870459
• Update Time: 2026-04-29

1-(4-fluorophenyl)methyl-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluorobenzyl)-1H-indole-2,3-dione
• 1-[(4-fluorophenyl)methyl]indole-2,3-dione
• 1-(4-Fluorobenzyl)indolin-2,3-dione
• 1-(4-fluorobenzyl)indoline-2,3-dione
• 1-(4-fluorobenzyl)isatin
• 1-[(4-fluorophenyl)methyl]benzo[d]azolidine-2,3-dione
• N-(4-fluoro)benzyl isatin
• 1-(4-fluorophenyl)methyl-2,3-dihydro-1H-indole-2,3-dione

• MDL： MFCD00811694
• Inchi： InChI=1S/C15H10FNO2/c16-11-7-5-10(6-8-11)9-17-13-4-2-1-3-12(13)14(18)15(17)19/h1-8H,9H2
• InChI Key： PWIMVFQGGOJPDL-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(=O)C(=O)N2CC3=CC=C(C=C3)F

Computed Properties

• Exact Mass: 255.07000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 37.38000
• LogP: 2.62020

Additional information on 1-(4-fluorophenyl)methyl-2,3-dihydro-1H-indole-2,3-dione

Research Briefing on 1-(4-fluorophenyl)methyl-2,3-dihydro-1H-indole-2,3-dione (CAS: 313245-18-0): Recent Advances and Applications

1-(4-fluorophenyl)methyl-2,3-dihydro-1H-indole-2,3-dione (CAS: 313245-18-0) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique indole-2,3-dione core and 4-fluorophenylmethyl substituent, has shown promising potential in various therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

Recent research has focused on the compound's mechanism of action and its interactions with biological targets. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 1-(4-fluorophenyl)methyl-2,3-dihydro-1H-indole-2,3-dione exhibits selective inhibition of specific kinases involved in inflammatory pathways. This finding suggests its potential as a lead compound for the development of anti-inflammatory drugs. The study utilized molecular docking and kinetic assays to elucidate the binding affinity and inhibitory constants, providing a robust foundation for further optimization.

In addition to its kinase inhibitory properties, this compound has also been investigated for its role in neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience reported that derivatives of 1-(4-fluorophenyl)methyl-2,3-dihydro-1H-indole-2,3-dione could modulate amyloid-beta aggregation, a hallmark of Alzheimer's disease. The researchers employed in vitro assays and computational modeling to identify structural features critical for activity, highlighting the compound's versatility in drug discovery.

The synthetic accessibility of 1-(4-fluorophenyl)methyl-2,3-dihydro-1H-indole-2,3-dione has also been a topic of recent investigation. A paper in Organic Process Research & Development (2023) outlined a scalable and cost-effective synthesis route, emphasizing green chemistry principles. This advancement is particularly significant for industrial applications, as it addresses challenges related to yield and purity while minimizing environmental impact.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate that further modifications may be required to improve bioavailability and metabolic stability. Ongoing research is exploring prodrug strategies and formulation technologies to overcome these limitations. Collaborative efforts between academic and industrial researchers are expected to accelerate the progression of this compound into preclinical trials.

In conclusion, 1-(4-fluorophenyl)methyl-2,3-dihydro-1H-indole-2,3-dione (CAS: 313245-18-0) represents a versatile scaffold with broad therapeutic potential. Its applications span from anti-inflammatory and neurodegenerative diseases to scalable synthetic methodologies. Future research should focus on optimizing its pharmacological properties and advancing it through the drug development pipeline. This compound exemplifies the intersection of chemical innovation and biological relevance, offering exciting opportunities for the pharmaceutical industry.